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Compound of Interest

Compound Name: 2-(5-fluoro-1H-indol-3-yl)ethanol

Cat. No.: B012393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Fluorotryptophol, identified by the CAS number 101349-12-6, is a fluorinated derivative of the

tryptophol molecule. Its chemical name is 2-(5-Fluoro-1H-indol-3-yl)ethanol. This compound

has garnered interest in the pharmaceutical and research sectors primarily as a key

intermediate and a potential impurity in the synthesis of more complex molecules, notably the

novel analgesic Cebranopadol.[1] The introduction of a fluorine atom onto the indole ring can

significantly alter the parent molecule's physicochemical properties, metabolic stability, and

biological activity. This guide provides a comprehensive overview of the synthesis,

characterization, and known biological context of 5-Fluorotryptophol, offering valuable insights

for professionals in drug discovery and development.

Physicochemical Properties
A clear understanding of the physicochemical properties of 5-Fluorotryptophol is fundamental

for its application in synthesis and analysis. The key properties are summarized in the table

below.
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Property Value Reference

CAS Number 101349-12-6 [1]

Molecular Formula C₁₀H₁₀FNO [2]

Molecular Weight 179.19 g/mol [2]

Appearance
Off-white to brown powder or

crystals
[3]

Melting Point 270-280 °C [4]

Purity ≥97% [2]

Synthesis of 5-Fluorotryptophol
The primary route for the synthesis of 5-Fluorotryptophol is the Fischer indole synthesis.[5][6]

This classic method in organic chemistry allows for the formation of the indole ring system from

a substituted phenylhydrazine and an aldehyde or ketone under acidic conditions.[6]

Fischer Indole Synthesis Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b012393#cas-number-101349-12-6-characterization
https://www.benchchem.com/product/b012393#cas-number-101349-12-6-characterization
https://www.benchchem.com/product/b012393#cas-number-101349-12-6-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b012393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

